Magnetic-field and white-light controlled resistive switching behaviors in Ag/[BiFeO3/γ-Fe2O3]/FTO device
RSC Advances Pub Date: 2015-01-19 DOI: 10.1039/C4RA14605K
Abstract
Resistive switching memory devices, in which the resistance can be modulated between two nonvolatile states by applying an electrical pulse, have been proposed as the fascinating candidates for next generation logic and nonvolatile memory devices. Herein we report on the observation of magnetic-field controlled resistive switching behaviors in the Ag/[BiFeO3/γ-Fe2O3]/FTO structure. Moreover, this resistive switching behavior can be modulated by white light. Therefore, such a resistive switching memory can be controlled simultaneously by voltage pulses, magnetic field and white light. This study is helpful for exploring the nonvolatile multistate memory devices manipulated by various means.
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